3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate

• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol
• IUPAC Name: [3-methyl-4-[(2-methylbenzoyl)amino]phenyl] 2-methylbenzoate
• InChI: InChI=1S/C23H21NO3/c1-15-8-4-6-10-19(15)22(25)24-21-13-12-18(14-17(21)3)27-23(26)20-11-7-5-9-16(20)2/h4-14H,1-3H3,(H,24,25)
• InChI Key: RLHCXTCFFXSNAN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)OC(=O)C3=CC=CC=C3C)C

Description

3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate, also known as MMB-2201, is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. This compound is commonly used in scientific research to study the effects of cannabinoids on the human body.

Mechanism of Action

3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate acts as a potent agonist of the CB1 receptor, which is located in the brain and is responsible for the psychoactive effects of THC. This compound binds to the CB1 receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate has been shown to have a variety of biochemical and physiological effects on the human body. This compound has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate. Additionally, 3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate has been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate in lab experiments is its high potency and selectivity for the CB1 receptor. This compound can be used to study the effects of cannabinoids on the human body without the psychoactive effects of THC. However, one limitation of using 3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate in lab experiments is its potential for toxicity and adverse effects on the human body.

Future Directions

There are numerous future directions for research involving 3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate. One area of research could focus on the development of new synthetic cannabinoids with improved safety profiles and reduced toxicity. Additionally, research could focus on the therapeutic potential of cannabinoids for the treatment of various medical conditions, such as chronic pain and inflammation. Finally, research could focus on the development of new methods for the detection and analysis of synthetic cannabinoids in biological samples.

Synthesis Methods

The synthesis of 3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate involves the reaction of 2-methylbenzoyl chloride with 3-methyl-4-aminophenyl-2-methylbenzoate in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography.

Scientific Research Applications

3-Methyl-4-[(2-methylbenzoyl)amino]phenyl 2-methylbenzoate has been used in numerous scientific studies to investigate the effects of cannabinoids on the human body. This compound has been shown to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of THC.